Cas no 2228410-78-2 (2-(2-bromo-4-fluorophenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(2-bromo-4-fluorophenyl)-2-methoxypropan-1-amine
• CAS No: 2228410-78-2
• MF: C₁₀H₁₃BrFNO
• MW: 262.118725538254
• CID: 5883828
• PubChem ID: 165663604
• Update Time: 2025-05-22

2-(2-bromo-4-fluorophenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-fluorophenyl)-2-methoxypropan-1-amine
• 2228410-78-2
• EN300-1924641

• Inchi： 1S/C10H13BrFNO/c1-10(6-13,14-2)8-4-3-7(12)5-9(8)11/h3-5H,6,13H2,1-2H3
• InChI Key： FKTUNECKCYBLLX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)(CN)OC)F

Computed Properties

• Exact Mass: 261.01645g/mol
• Monoisotopic Mass: 261.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-bromo-4-fluorophenyl)-2-methoxypropan-1-amine

Introduction to 2-(2-bromo-4-fluorophenyl)-2-methoxypropan-1-amine (CAS No: 2228410-78-2)

The compound 2-(2-bromo-4-fluorophenyl)-2-methoxypropan-1-amine, identified by the CAS number 2228410-78-2, is a significant molecule in the field of organic chemistry, particularly in drug discovery and material science. This compound is characterized by its unique structure, which includes a brominated aromatic ring, a methoxy group, and an amine functional group. These features make it highly versatile and valuable in various chemical applications.

Recent studies have highlighted the importance of brominated aromatic compounds like CAS 2228410-78- in the development of new pharmaceutical agents. The presence of the bromine atom in the aromatic ring provides a site for further substitution reactions, enabling chemists to modify the molecule for specific therapeutic purposes. For instance, researchers have explored its potential as a precursor for creating bioisosteres, which are molecules that share similar physical properties but differ chemically, enhancing drug efficacy and reducing side effects.

The synthesis of 1-amino derivative has been optimized through various methodologies, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These advancements have not only improved the yield but also reduced the environmental footprint of its production process. Moreover, the incorporation of fluorine in the aromatic ring enhances the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, CAS No: 78 has shown promise in material science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent research has demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical strength.

The safety and environmental impact of propanamine derivative have also been a focus of recent investigations. Studies indicate that while it exhibits low acute toxicity, long-term exposure may pose risks to aquatic life. Therefore, responsible handling and disposal protocols are essential to minimize ecological disruption.

In conclusion, CAS No: 78 stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing both medical treatments and sustainable materials.